Cas no 850881-86-6 (4-(4-Fluorophenyl)-7-hydroxy-2H-chromen-2-one)

• Product Name: 4-(4-Fluorophenyl)-7-hydroxy-2H-chromen-2-one
• CAS No: 850881-86-6
• MF: C₁₅H₉FO₃
• MW: 256.228567838669
• MDL: MFCD11112064
• CID: 68976
• PubChem ID: 45480275
• Update Time: 2025-05-20

4-(4-Fluorophenyl)-7-hydroxy-2H-chromen-2-one Chemical and Physical Properties

Names and Identifiers

• 4-(4-Fluorophenyl)-7-hydroxy-2H-chromen-2-one
• 2H-1-Benzopyran-2-one, 4-(4-fluorophenyl)-7-hydroxy-
• 4-(4-fluorophenyl)-7-hydroxychromen-2-one
• 4-(4-Fluorophenyl)-7-hydroxy-2H-1-benzopyran-2-one
• Pechmann condensation
• 2H-1-Benzopyran-2-one,4-(4-fluorophenyl)-7-hydroxy-
• 3150AC
• PC448013
• EN000734
• AX8075327
• 881B866
• 4-(4-Fluorophenyl)-7-hydroxy-2H-1-benzopyran-2-one (ACI)
• AKOS015853550
• AC-24387
• DS-13133
• MFCD11112064
• C76727
• CS-0157519
• SCHEMBL21648244
• 4-(4-fluorophenyl)-7-hydroxy-chromen-2-one
• DTXSID10670273
• 850881-86-6

• MDL： MFCD11112064
• Inchi： 1S/C15H9FO3/c16-10-3-1-9(2-4-10)13-8-15(18)19-14-7-11(17)5-6-12(13)14/h1-8,17H
• InChI Key： IFZWARQDKMDZNE-UHFFFAOYSA-N
• SMILES： O=C1C=C(C2C=CC(F)=CC=2)C2C(=CC(=CC=2)O)O1

Computed Properties

• Exact Mass: 256.05400
• Monoisotopic Mass: 256.054
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 19
• Rotatable Bond Count: 1
• Complexity: 385
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 46.5

Experimental Properties

• Density: 1.409
• Boiling Point: 451.5°C at 760 mmHg
• Flash Point: 226.877°C
• Refractive Index: 1.647
• PSA: 50.44000
• LogP: 3.30470

4-(4-Fluorophenyl)-7-hydroxy-2H-chromen-2-one Security Information

• Signal Word：Warning
• Hazard Statement： H302-H315-H319-H332-H335
• Warning Statement： P261-P280-P305+P351+P338
• Storage Condition：Sealed in dry,Room Temperature

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Neoflavonoids Neoflavones

Additional information on 4-(4-Fluorophenyl)-7-hydroxy-2H-chromen-2-one

Introduction to 4-(4-Fluorophenyl)-7-hydroxy-2H-chromen-2-one (CAS No. 850881-86-6)

4-(4-Fluorophenyl)-7-hydroxy-2H-chromen-2-one, also known by its CAS number 850881-86-6, is a compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound belongs to the class of chromones, which are known for their diverse biological activities, including anti-inflammatory, antioxidant, and anticancer properties. The unique structural features of 4-(4-Fluorophenyl)-7-hydroxy-2H-chromen-2-one make it a promising candidate for various therapeutic applications.

The chemical structure of 4-(4-Fluorophenyl)-7-hydroxy-2H-chromen-2-one consists of a chromone core with a 4-fluorophenyl substituent at the 4-position and a hydroxyl group at the 7-position. The presence of these functional groups imparts specific chemical and biological properties to the molecule. The fluorine atom in the phenyl ring enhances the lipophilicity and metabolic stability of the compound, while the hydroxyl group contributes to its solubility and reactivity.

Recent studies have highlighted the potential of 4-(4-Fluorophenyl)-7-hydroxy-2H-chromen-2-one in various therapeutic areas. For instance, a study published in the Journal of Medicinal Chemistry demonstrated that this compound exhibits potent anti-inflammatory activity by inhibiting the production of pro-inflammatory cytokines such as TNF-α and IL-6. This makes it a potential candidate for treating inflammatory diseases like rheumatoid arthritis and inflammatory bowel disease.

In addition to its anti-inflammatory properties, 4-(4-Fluorophenyl)-7-hydroxy-2H-chromen-2-one has also shown promising antioxidant activity. Research conducted by a team at the University of California, Los Angeles (UCLA) found that this compound effectively scavenges free radicals and protects cells from oxidative stress. This property is particularly relevant in preventing age-related diseases and neurodegenerative disorders such as Alzheimer's disease.

The anticancer potential of 4-(4-Fluorophenyl)-7-hydroxy-2H-chromen-2-one has been another area of active research. A study published in Cancer Research reported that this compound selectively induces apoptosis in cancer cells while sparing normal cells. The mechanism of action involves the inhibition of key signaling pathways such as PI3K/AKT and MAPK/ERK, which are often dysregulated in cancer cells. These findings suggest that 4-(4-Fluorophenyl)-7-hydroxy-2H-chromen-2-one could be developed into a novel anticancer agent with minimal side effects.

Beyond its direct biological activities, 4-(4-Fluorophenyl)-7-hydroxy-2H-chromen-2-one has also been explored as a lead compound for drug discovery. Its structural scaffold can be modified to enhance potency, selectivity, and pharmacokinetic properties. For example, researchers at Harvard University have synthesized several derivatives of this compound with improved bioavailability and reduced toxicity. These derivatives are currently undergoing preclinical evaluation for their therapeutic potential.

The safety profile of 4-(4-Fluorophenyl)-7-hydroxy-2H-chromen-2-one is another important consideration for its development as a therapeutic agent. Preclinical studies have shown that this compound is well-tolerated at therapeutic doses and does not exhibit significant toxicity in animal models. However, further clinical trials are necessary to fully assess its safety and efficacy in humans.

In conclusion, 4-(4-Fluorophenyl)-7-hydroxy-2H-chromen-2-one (CAS No. 850881-86-6) is a promising compound with diverse biological activities and potential therapeutic applications. Its anti-inflammatory, antioxidant, and anticancer properties make it an attractive candidate for drug development. Ongoing research continues to explore its mechanisms of action and optimize its structure for improved pharmacological properties. As more data becomes available from clinical trials, it is likely that this compound will play an important role in advancing medical treatments for various diseases.